4-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide

• IUPAC Name: 4-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide
• InChI: InChI=1S/C11H10N4O3S/c1-6-3-4-8(5-9(6)15(17)18)10(16)12-11-14-13-7(2)19-11/h3-5H,1-2H3,(H,12,14,16)
• InChI Key: GGBLXJZFFRUQKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=NN=C(S2)C)[N+](=O)[O-]
• Molecular Formula: C11H10N4O3S
• Molecular Weight: 278.29 g/mol

Description

4-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide is a chemical compound that has attracted the attention of researchers due to its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively. In

Scientific Research Applications

Quality Control in Anticonvulsant Development

Research highlights the potential of thiadiazole derivatives as anticonvulsants. A study focused on developing quality control methods for N-(5-ethyl-[1,3,4]-thiadiazole-2-yl)-2-nitrobenzamide, a compound with high anticonvulsive activity, outlines the process for its identification, impurity determination, and quantitative analysis. This groundwork is crucial for the standardization and further application of thiadiazole derivatives in medicinal chemistry (Sych et al., 2018).

Antimicrobial and Antifungal Activities

Another study on imino-4-methoxyphenol thiazole derived Schiff bases, including derivatives of 1,3,4-thiadiazole, demonstrated moderate activity against bacterial and fungal species. This suggests the utility of thiadiazole derivatives in developing new antimicrobial agents (Vinusha et al., 2015).

Crystal Engineering

Thiadiazole derivatives are also explored in crystal engineering for their potential in creating hydrogen and halogen bonded molecular structures. This research provides insights into how thiadiazole compounds can be used in the design of new materials with specific molecular interactions (Saha et al., 2005).

Hypoxia-selective Antitumor Agents

The synthesis and hypoxic cell cytotoxicity of various nitrobenzamide regioisomers, including those related to the thiadiazole class, have been studied for their potential as hypoxia-selective cytotoxins. This research could lead to the development of more effective cancer therapies targeting hypoxic tumor cells (Palmer et al., 1996).